Cas no 194145-29-4 (7H-Furo[3,2-g][1]benzopyran-7-one,9- hydroxy-4-[(4-methoxy-7-oxo-7H-furo[3,2- g][1]benzopyran-9-yl)oxy]-)

7H-Furo[3,2-g][1]benzopyran-7-one,9- hydroxy-4-[(4-methoxy-7-oxo-7H-furo[3,2- g][1]benzopyran-9-yl)oxy]- structure
194145-29-4 structure
Product Name:7H-Furo[3,2-g][1]benzopyran-7-one,9- hydroxy-4-[(4-methoxy-7-oxo-7H-furo[3,2- g][1]benzopyran-9-yl)oxy]-
CAS No:194145-29-4
MF:C23H12O9
MW:432.335987091064
CID:189561
PubChem ID:91885013
Update Time:2025-04-19

7H-Furo[3,2-g][1]benzopyran-7-one,9- hydroxy-4-[(4-methoxy-7-oxo-7H-furo[3,2- g][1]benzopyran-9-yl)oxy]- Chemical and Physical Properties

Names and Identifiers

    • 7H-Furo[3,2-g][1]benzopyran-7-one,9- hydroxy-4-[(4-methoxy-7-oxo-7H-furo[3,2- g][1]benzopyran-9-yl)oxy]-
    • 9-Hydroxy-4-[(4-methoxy-7-oxo-7H-furo[3,2-g]chromen-9-yl)oxy]-7H- furo[3,2-g]chromen-7-one
    • Rivulobirin B
    • 9-Hydroxy-4-[(4-methoxy-7-oxo-7H-furo[3,2-g][1]benzopyran-9-yl)oxy]-7H-furo[3,2-g][1]benzopyran-7-one
    • [ "" ]
    • AKOS032961644
    • HY-N1349
    • CS-0016757
    • 9-hydroxy-4-(4-methoxy-7-oxofuro[3,2-g]chromen-9-yl)oxyfuro[3,2-g]chromen-7-one
    • 9-Hydroxy-4-((4-methoxy-7-oxo-7H-furo[3,2-g]chromen-9-yl)oxy)-7H-furo[3,2-g]chromen-7-one
    • FS-10536
    • 194145-29-4
    • 9-({9-HYDROXY-7-OXOFURO[3,2-G]CHROMEN-4-YL}OXY)-4-METHOXYFURO[3,2-G]CHROMEN-7-ONE
    • Inchi: 1S/C23H12O9/c1-27-17-10-2-4-15(25)31-22(10)23(21-12(17)6-9-29-21)32-18-11-3-5-14(24)30-20(11)16(26)19-13(18)7-8-28-19/h2-9,26H,1H3
    • InChI Key: QYUOMKFQMCEXAF-UHFFFAOYSA-N
    • SMILES: O(C1=C2C=CC(=O)OC2=C(C2=C1C=CO2)O)C1C2=C(C=CC(=O)O2)C(=C2C=COC=12)OC

Computed Properties

  • Exact Mass: 432.04806
  • Monoisotopic Mass: 432.04813196g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 3
  • Complexity: 839
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 118Ų

Experimental Properties

  • Color/Form: Powder
  • Density: 1.6±0.1 g/cm3
  • Boiling Point: 691.9±55.0 °C at 760 mmHg
  • Flash Point: 372.2±31.5 °C
  • PSA: 117.57
  • Vapor Pressure: 0.0±2.2 mmHg at 25°C

7H-Furo[3,2-g][1]benzopyran-7-one,9- hydroxy-4-[(4-methoxy-7-oxo-7H-furo[3,2- g][1]benzopyran-9-yl)oxy]- Security Information

7H-Furo[3,2-g][1]benzopyran-7-one,9- hydroxy-4-[(4-methoxy-7-oxo-7H-furo[3,2- g][1]benzopyran-9-yl)oxy]- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI TAO SHU Biotechnology Co., Ltd.
TN5874-5 mg
Rivulobirin B
194145-29-4
5mg
¥5365.00 2022-02-28
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
R13340-5 mg
7H-Furo[3,2-g][1]benzopyran-7-one,9- hydroxy-4-[(4-methoxy-7-oxo-7H-furo[3,2- g][1]benzopyran-9-yl)oxy]-
194145-29-4
5mg
¥5600.0 2021-09-08
TargetMol Chemicals
TN5874-5mg
Rivulobirin B
194145-29-4
5mg
¥ 3940 2024-07-19
TargetMol Chemicals
TN5874-5 mg
Rivulobirin B
194145-29-4 98%
5mg
¥ 3,940 2023-07-10
TargetMol Chemicals
TN5874-1 mL * 10 mM (in DMSO)
Rivulobirin B
194145-29-4 98%
1 mL * 10 mM (in DMSO)
¥ 4040 2023-09-15
TargetMol Chemicals
TN5874-1 ml * 10 mm
Rivulobirin B
194145-29-4
1 ml * 10 mm
¥ 4040 2024-07-19
A2B Chem LLC
AE93515-5mg
Rivulobirin B
194145-29-4 97.5%
5mg
$702.00 2024-04-20
Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.